Cas no 13039-77-5 (5-Deoxy-D-xylose)

• Product Name: 5-Deoxy-D-xylose
• CAS No: 13039-77-5
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 5544222
• Update Time: 2025-11-02

5-Deoxy-D-xylose Chemical and Physical Properties

Names and Identifiers

• D-Xylose, 5-deoxy-
• 5-Deoxy-D-xylose

• Inchi： 1S/C5H10O4/c1-3(7)5(9)4(8)2-6/h2-5,7-9H,1H3/t3-,4+,5+/m1/s1
• InChI Key： WDRISBUVHBMJEF-WISUUJSJSA-N
• SMILES： O=C[C@@H]([C@H]([C@@H](C)O)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 5-Deoxy-D-xylose

5-Deoxy-D-xylose (CAS No. 13039-77-5): A Comprehensive Guide to Its Properties, Applications, and Research Trends

5-Deoxy-D-xylose (CAS No. 13039-77-5) is a rare monosaccharide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, structurally related to D-xylose, is characterized by the absence of a hydroxyl group at the 5-position, which imparts unique chemical and biological properties. Its molecular formula, C₅H₁₀O₄, and its role as a building block in glycobiology make it a subject of interest for scientists exploring carbohydrate chemistry, enzymatic synthesis, and drug development.

In recent years, the demand for 5-Deoxy-D-xylose has surged due to its potential applications in nutraceuticals, cosmeceuticals, and biomedical research. Users searching for "5-Deoxy-D-xylose benefits" or "CAS 13039-77-5 uses" often seek insights into its functional roles, such as its involvement in glycosylation pathways or its utility as a precursor for bioactive compounds. This article delves into the compound's properties, synthesis methods, and emerging trends, aligning with popular search queries like "natural sugar derivatives in health" and "rare sugars in biotechnology."

The chemical structure of 5-Deoxy-D-xylose features a five-carbon backbone, making it a deoxy sugar—a class of compounds with reduced oxygen content compared to their parent sugars. This structural modification enhances its stability and alters its reactivity, enabling applications in enzymatic studies and metabolic engineering. Researchers investigating "sugar analogs for drug design" or "CAS 13039-77-5 solubility" will find this compound particularly relevant due to its compatibility with aqueous and organic solvents, a trait critical for formulation development.

From an industrial perspective, 5-Deoxy-D-xylose is valued for its role in producing flavor enhancers and low-calorie sweeteners, addressing the growing consumer demand for sugar alternatives. Searches like "natural sugar substitutes 2024" reflect this trend, highlighting the compound's potential in food science. Additionally, its non-cariogenic properties (non-promoting of tooth decay) align with the rising interest in oral health-friendly ingredients, a niche explored in queries such as "tooth-safe sweeteners."

In biomedical research, 5-Deoxy-D-xylose is studied for its immunomodulatory effects and potential in glycoconjugate vaccines. Its ability to mimic natural sugars while resisting enzymatic degradation makes it a candidate for targeted drug delivery systems. This aligns with trending searches like "sugar-based therapeutics" and "CAS 13039-77-5 in vaccines," underscoring its relevance in cutting-edge science.

For laboratory use, the compound is available in high purity (≥98%), catering to demands for reproducible research outcomes. Analytical techniques like HPLC and NMR are commonly employed to verify its identity, addressing queries such as "how to analyze 5-Deoxy-D-xylose." Storage recommendations—typically 2-8°C in a dry environment—are critical for maintaining stability, a detail often sought in searches like "CAS 13039-77-5 storage conditions."

Looking ahead, 5-Deoxy-D-xylose is poised to play a pivotal role in green chemistry initiatives, owing to its potential derivation from renewable resources. This aligns with global sustainability goals and searches like "eco-friendly sugar derivatives." As research continues to uncover its multifaceted applications, this compound remains a cornerstone in the intersection of chemistry, biology, and innovation.